Cas no 2034473-04-4 (3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034473-04-4
• MF: C₁₃H₂₂N₄O₃S
• MW: 314.403781414032
• CID: 5333722
• Update Time: 2025-10-28

3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-((2,6-dimethylpyrimidin-4-yl)oxy)-N,N-dimethylpiperidine-1-sulfonamide
• 3-(2,6-dimethylpyrimidin-4-yl)oxy-N,N-dimethylpiperidine-1-sulfonamide
• 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C13H22N4O3S/c1-10-8-13(15-11(2)14-10)20-12-6-5-7-17(9-12)21(18,19)16(3)4/h8,12H,5-7,9H2,1-4H3
• InChI Key： XKRFJYGRDQQFSB-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 1.1
• Topological Polar Surface Area: 84

Additional information on 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide

Comprehensive Overview of 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034473-04-4)

3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034473-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrimidine ring and a piperidine scaffold, linked via an ether bond and further modified with a sulfonamide group. Its structural complexity and functional diversity make it a promising candidate for various applications, particularly in drug discovery and crop protection.

The compound’s CAS number 2034473-04-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide uses" or "CAS 2034473-04-4 suppliers" to explore its commercial availability and potential applications. The integration of pyrimidine and piperidine moieties is particularly noteworthy, as these fragments are frequently employed in the design of kinase inhibitors and antimicrobial agents.

In the context of current trends, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. Questions like "How does 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide interact with biological targets?" or "What are the synthetic routes for CAS 2034473-04-4?" reflect the growing interest in its mechanistic and synthetic aspects. The compound’s N,N-dimethyl group enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug development.

From an agrochemical perspective, the 2,6-dimethylpyrimidin-4-yl moiety is associated with herbicidal and fungicidal activities. Searches such as "3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide mode of action" highlight its relevance in sustainable agriculture. The compound’s ability to disrupt enzymatic processes in pests or pathogens could position it as a next-generation crop protection agent, aligning with the global push for eco-friendly alternatives.

Analytical characterization of CAS 2034473-04-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quality control, addressing common queries such as "How to analyze 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide?" The compound’s stability under various conditions is another area of interest, particularly for formulation scientists.

In summary, 3-[(2,6-dimethylpyrimidin-4-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 2034473-04-4) represents a multifaceted chemical entity with broad potential across industries. Its structural features, combined with evolving research trends, underscore its importance in both academic and industrial settings. As investigations continue, this compound may unlock new opportunities in therapeutic and agricultural innovation.